A non-heme dinuclear iron(ii) complex containing a single, unsupported hydroxo bridge†‡

Chemical Communications Pub Date: 2006-03-09 DOI: 10.1039/B517635B

Abstract

Complexation of the tetrapodal pentadentate NN4 ligand 2,6-C5H3N[CMe(CH2NH2)2]2 (1) with iron(II) perchlorate hydrate in methanol, in the presence of N-methylimidazole, produces a diferrous complex with a single, unsupported μ-OH ligand between two {(1)FeII} coordination modules.

Graphical abstract: A non-heme dinuclear iron(ii) complex containing a single, unsupported hydroxo bridge
A non-heme dinuclear iron(ii) complex containing a single, unsupported hydroxo bridge†‡
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